Cas no 1378657-71-6 (4-(butoxymethyl)benzenethiol)

• Product Name: 4-(butoxymethyl)benzenethiol
• CAS No: 1378657-71-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD19443056
• CID: 5218327
• Update Time: 2026-03-06

4-(butoxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(butoxymethyl)benzenethiol

• MDL： MFCD19443056
• Inchi： 1S/C11H16OS/c1-2-3-8-12-9-10-4-6-11(13)7-5-10/h4-7,13H,2-3,8-9H2,1H3
• InChI Key： FMXHGFLWQDLVAE-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COCCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Additional information on 4-(butoxymethyl)benzenethiol

4-(Butoxymethyl)benzenethiol (CAS 1378657-71-6): Properties, Applications, and Market Insights

4-(Butoxymethyl)benzenethiol (CAS 1378657-71-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This aromatic thiol derivative, characterized by the presence of a butoxymethyl group, serves as a valuable intermediate in various chemical syntheses. The growing demand for high-performance specialty chemicals has propelled research into compounds like 4-(butoxymethyl)benzenethiol, particularly in fields such as materials science and pharmaceutical development.

The molecular structure of 4-(butoxymethyl)benzenethiol combines the reactivity of a thiol (-SH) group with the hydrophobicity of a butoxymethyl moiety. This dual functionality makes it particularly useful in surface modification applications, where researchers are exploring its potential for creating self-assembled monolayers (SAMs) on metal surfaces. Recent studies published in ACS Applied Materials & Interfaces (2023) highlight how such thiol-based compounds can improve corrosion resistance in electronic components - a hot topic in the era of miniaturized electronics and IoT devices.

In the pharmaceutical sector, CAS 1378657-71-6 has shown promise as a building block for drug discovery. Its structural features allow for easy functionalization, making it attractive for medicinal chemists developing targeted therapies. A 2022 review in the European Journal of Medicinal Chemistry noted the increasing use of similar aromatic thiol derivatives in developing kinase inhibitors, particularly for oncology applications. This aligns with current trends in personalized medicine and the search for more effective cancer treatments with fewer side effects.

The material science applications of 4-(butoxymethyl)benzenethiol extend to polymer chemistry, where it serves as a chain transfer agent in controlled radical polymerization. This property is particularly valuable in developing advanced polymeric materials with precise molecular weights and architectures - a key requirement for next-generation coatings and adhesives. Industry reports indicate growing interest in such specialty chemicals as manufacturers seek to meet stricter environmental regulations while maintaining product performance.

From a synthetic chemistry perspective, 4-(butoxymethyl)benzenethiol offers several advantages. Its relatively stable nature under ambient conditions makes it easier to handle than many other thiol compounds, while still maintaining sufficient reactivity for various transformations. Recent patents (US20230183221A1, 2023) demonstrate its utility in creating novel heterocyclic compounds, particularly in the development of organic electronic materials. This connects with the booming field of flexible electronics and organic photovoltaics.

The global market for specialty thiol compounds like CAS 1378657-71-6 is projected to grow at a CAGR of 5.8% from 2023 to 2030, according to a recent market analysis by Grand View Research. This growth is driven by increasing demand from the Asia-Pacific region, particularly in electronics manufacturing and pharmaceutical production. Quality control remains a critical factor, with HPLC purity standards typically requiring ≥98% for most high-grade 4-(butoxymethyl)benzenethiol products.

Environmental considerations surrounding 4-(butoxymethyl)benzenethiol have also come into focus. While not classified as hazardous under current regulations, researchers are investigating green chemistry approaches to its synthesis and application. A 2023 study in Green Chemistry highlighted water-based reaction systems that could reduce the environmental impact of thiol-containing compound production - addressing growing concerns about sustainable chemical manufacturing.

Storage and handling recommendations for 4-(butoxymethyl)benzenethiol typically suggest protection from light and moisture, with nitrogen atmospheres preferred for long-term storage. These precautions help maintain the compound's stability and prevent oxidation of the thiol group. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed for quality verification, with characteristic signals at δ 3.5-4.0 ppm (OCH2) and δ 1.0-1.5 ppm (butyl chain) in proton NMR spectra.

Future research directions for CAS 1378657-71-6 include exploring its potential in nanotechnology applications. Preliminary studies suggest that its molecular structure could facilitate the creation of functionalized nanoparticles for drug delivery systems. Additionally, its use in creating novel liquid crystal materials is being investigated, particularly for display technologies where improved response times and energy efficiency are paramount concerns.

For researchers and industrial users seeking high-purity 4-(butoxymethyl)benzenethiol, several commercial suppliers offer the compound in various quantities. Typical specifications include ≥98% purity (HPLC), with options for custom synthesis and derivatization. The compound's relatively stable nature compared to other thiols makes it particularly attractive for applications requiring long shelf-life chemicals without special storage conditions.

In conclusion, 4-(butoxymethyl)benzenethiol (CAS 1378657-71-6) represents an important specialty chemical with diverse applications across multiple industries. Its unique combination of chemical properties positions it as a valuable tool in materials science, pharmaceutical research, and advanced manufacturing. As research continues to uncover new applications and synthetic methods, this compound is likely to play an increasingly important role in the development of next-generation materials and therapeutic agents.